2,9-Dimethylundecane

• CAS RN: 17301-26-7
• Molecular Formula: C13H28
• Molecular Weight: 184.36 g/mol
• IUPAC Name: 2,9-dimethylundecane
• InChI: InChI=1S/C13H28/c1-5-13(4)11-9-7-6-8-10-12(2)3/h12-13H,5-11H2,1-4H3
• InChI Key: XDLHYYXVEXQVGL-UHFFFAOYSA-N
• SMILES: CCC(C)CCCCCCC(C)C

Description

2,9-Dimethylundecane is an organic compound that belongs to the family of alkanes. It is a colorless liquid with a distinct odor and is commonly used as a solvent in various industrial applications. In recent years, there has been a growing interest in the scientific research applications of 2,9-Dimethylundecane due to its unique properties and potential benefits.

Mechanism Of Action

The mechanism of action of 2,9-Dimethylundecane is not fully understood, but it is believed to act as a non-polar solvent that can dissolve non-polar compounds. It has a low boiling point and high vapor pressure, making it an effective solvent for low-temperature reactions.

Biochemical And Physiological Effects

There is limited information on the biochemical and physiological effects of 2,9-Dimethylundecane. However, it has been reported to have low toxicity and is not expected to have significant adverse effects on human health.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2,9-Dimethylundecane in lab experiments is its low toxicity and low environmental impact. It is also an effective solvent for a wide range of chemical reactions. However, its low boiling point and high vapor pressure can make it difficult to handle and store, and it may not be suitable for high-temperature reactions.

Future Directions

There are several potential future directions for the scientific research applications of 2,9-Dimethylundecane. These include further studies on its mechanism of action, development of new synthesis methods for improved purity and yield, and exploration of its potential applications in other fields such as pharmaceuticals and materials science.
In conclusion, 2,9-Dimethylundecane is a versatile compound with a wide range of scientific research applications. Its unique properties make it an effective solvent for various chemical reactions, and its low toxicity and environmental impact make it a promising candidate for future research and development.

Synthesis Methods

2,9-Dimethylundecane can be synthesized through various methods, including catalytic hydrogenation of undecylenic acid, alkylation of 2,9-dimethyl-1,10-decanediol, and hydroformylation of 1-dodecene. The choice of synthesis method depends on the desired purity and yield of the final product.

Scientific Research Applications

2,9-Dimethylundecane has been widely used in scientific research, particularly in the field of organic chemistry. It is commonly used as a solvent for various chemical reactions, including Grignard reactions, Suzuki coupling, and Heck reactions. It has also been used as a reference standard in gas chromatography-mass spectrometry (GC-MS) analysis of complex mixtures.